Cas no 2228828-25-7 (4-{4H,5H,6H-cyclopentabthiophen-2-yl}butan-2-ol)

• Product Name: 4-{4H,5H,6H-cyclopentabthiophen-2-yl}butan-2-ol
• CAS No: 2228828-25-7
• MF: C₁₁H₁₆OS
• MW: 196.309142112732
• CID: 6069975
• PubChem ID: 165609115
• Update Time: 2025-06-13

4-{4H,5H,6H-cyclopentabthiophen-2-yl}butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-{4H,5H,6H-cyclopentabthiophen-2-yl}butan-2-ol
• 4-{4H,5H,6H-cyclopenta[b]thiophen-2-yl}butan-2-ol
• EN300-1732317
• 2228828-25-7

• Inchi： 1S/C11H16OS/c1-8(12)5-6-10-7-9-3-2-4-11(9)13-10/h7-8,12H,2-6H2,1H3
• InChI Key： JFMUKLQKBBOWBU-UHFFFAOYSA-N
• SMILES： S1C(=CC2=C1CCC2)CCC(C)O

Computed Properties

• Exact Mass: 196.09218630g/mol
• Monoisotopic Mass: 196.09218630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 48.5Ų

Additional information on 4-{4H,5H,6H-cyclopentabthiophen-2-yl}butan-2-ol

Comprehensive Overview of 4-{4H,5H,6H-cyclopentabthiophen-2-yl}butan-2-ol (CAS No. 2228828-25-7): Properties, Applications, and Industry Insights

In the rapidly evolving field of organic chemistry and pharmaceutical research, 4-{4H,5H,6H-cyclopentabthiophen-2-yl}butan-2-ol (CAS No. 2228828-25-7) has emerged as a compound of significant interest. This molecule, characterized by its unique cyclopentabthiophene core and hydroxyl-functionalized side chain, offers versatile applications in material science, drug discovery, and specialty chemicals. Researchers and industry professionals are increasingly exploring its potential due to its structural modularity and compatibility with modern synthetic methodologies.

The compound’s IUPAC name reflects its intricate architecture: a cyclopentabthiophene ring linked to a butanol moiety. Such hybrid structures are pivotal in designing heterocyclic compounds, a class frequently investigated for their electronic properties and bioactivity. Recent trends in AI-driven drug discovery and green chemistry have further amplified demand for tailored molecules like this, as they align with sustainable synthesis goals and computational modeling efficiency.

From a synthetic perspective, 4-{4H,5H,6H-cyclopentabthiophen-2-yl}butan-2-ol exemplifies advancements in C–H functionalization and catalytic coupling reactions. Its thiophene derivative backbone is particularly notable, given the prominence of thiophene-based materials in organic electronics, such as OLEDs and conductive polymers. These applications resonate with current industry priorities, including renewable energy technologies and flexible electronics.

In pharmaceutical contexts, the hydroxyl group in 4-{4H,5H,6H-cyclopentabthiophen-2-yl}butan-2-ol provides a handle for further derivatization, making it a candidate for prodrug development or kinase inhibitor scaffolds. Searches for "thiophene medicinal chemistry" and "small molecule modulators" often highlight analogous structures, underscoring its relevance in targeting protein-protein interactions or enzymatic pathways.

Analytical characterization of this compound typically involves NMR spectroscopy, mass spectrometry, and HPLC purity analysis, ensuring compliance with regulatory standards. The growing emphasis on quality-by-design (QbD) in chemical manufacturing further elevates the importance of rigorous profiling for intermediates like CAS No. 2228828-25-7.

Environmental and safety considerations are also critical. While not classified as hazardous, proper handling protocols for organosulfur compounds are recommended. The compound’s biodegradability and eco-toxicity profile remain areas of active study, aligning with global initiatives for sustainable chemical production.

Market-wise, suppliers of 4-{4H,5H,6H-cyclopentabthiophen-2-yl}butan-2-ol cater to niche segments in contract research organizations (CROs) and academic labs. Pricing trends correlate with raw material availability, particularly thiophene precursors, and scale-up feasibility. Recent patents referencing similar structures suggest expanding intellectual property landscapes.

In summary, CAS No. 2228828-25-7 represents a convergence of synthetic innovation and multidisciplinary utility. Its role in advancing materials science, therapeutic development, and catalysis research positions it as a noteworthy subject for future scientific and industrial exploration.